160015-13-4
Description
The compound with CAS number 160015-13-4 is a peptide of the hepatitis B virus core protein . It is also known as Hepatitis B Virus Core 128-140 .
Molecular Structure Analysis
The molecular formula of this compound is C66H103N17O17 . The molecular weight is 1406.63 . Unfortunately, the specific structural details are not provided in the search results.Physical And Chemical Properties Analysis
The compound is a solid, white to off-white in color . It has a molecular weight of 1406.63 and a molecular formula of C66H103N17O17 . It is soluble in DMSO .Scientific Research Applications
Metabolic Flux Analysis in Scientific Research
One prominent application of scientific workflows, particularly involving the compound with the identifier "160015-13-4", is in the domain of Metabolic Flux Analysis (MFA). MFA is a methodology used to assess the flow of metabolites through a metabolic network. The paper titled "Workflows for Metabolic Flux Analysis: Data Integration and Human Interaction" by Dalman et al. (2010) discusses a workflow for the 13C isotope-based MFA. This method involves a series of sub-tasks including model setup, acquisition of measurement datasets, evaluation of model equations, and data visualization. The process is complex and requires significant human intervention at various stages for tasks such as data integration and model refinement. The paper emphasizes the significance of integrating various knowledge and data sources and the importance of a scientific workflow framework to organize and automate the complex analysis process involved in 13C-MFA applications (Dalman et al., 2010).
The Role of Scientific Software Frameworks
Another important aspect in the application of scientific research is the use of scientific software frameworks. Appelbe et al. (2007) discuss the challenges and developments in scientific software frameworks, highlighting that scientific research applications are notoriously complex to develop and maintain. The paper "Scientific Software Frameworks and Grid Computing - Improving Programming Productivity" provides a comparison of existing scientific frameworks and extrapolates current trends. It notes that recent scientific software frameworks have been developed for grid-enabling existing applications and for developing new applications from scratch, aiming to improve programming productivity and address the inherent complexities of scientific software (Appelbe et al., 2007).
Synthesis of Inorganic Nanoparticles
The compound "160015-13-4" might also be relevant in the context of the synthesis of inorganic nanoparticles, an area of keen interest in material science. Cushing et al. (2004) discuss this in their paper "Recent advances in the liquid-phase syntheses of inorganic nanoparticles", highlighting the importance of novel materials in driving technological advancements. The development and synthesis of new materials, such as semiconductors and nanoparticles, are crucial for advancements in various industries including electronics. The progression in these fields is a testament to the synergy between scientific discovery and technological development (Cushing et al., 2004).
properties
CAS RN |
160015-13-4 |
|---|---|
Product Name |
160015-13-4 |
Molecular Formula |
C₆₆H₁₀₃N₁₇O₁₇ |
Molecular Weight |
1406.63 |
sequence |
One Letter Code: TPPAYRPPNAPIL |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
